Cas no 4270-73-9 (1,3-Propanediol, 2-methyl-2-[(phenylmethoxy)methyl]-)

1,3-Propanediol, 2-methyl-2-[(phenylmethoxy)methyl]- structure
4270-73-9 structure
Product Name:1,3-Propanediol, 2-methyl-2-[(phenylmethoxy)methyl]-
CAS No:4270-73-9
MF:C12H18O3
MW:210.269524097443
CID:1515069
PubChem ID:12857484
Update Time:2025-04-21

1,3-Propanediol, 2-methyl-2-[(phenylmethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol, 2-methyl-2-[(phenylmethoxy)methyl]-
    • 2-((benzyloxy)methyl)-2-methylpropane-1,3-diol
    • AT35914
    • KOQGIHZSLVPISI-UHFFFAOYSA-N
    • 4270-73-9
    • 2-{(benzyloxy)methyl}-2-methylpropane-1,3-diol
    • 2-Benzyloxymethyl-2-methyl-1,3-propanediol
    • SCHEMBL5555534
    • Inchi: 1S/C12H18O3/c1-12(8-13,9-14)10-15-7-11-5-3-2-4-6-11/h2-6,13-14H,7-10H2,1H3
    • InChI Key: KOQGIHZSLVPISI-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)CC(C)(CO)CO

Computed Properties

  • Exact Mass: 210.12564
  • Monoisotopic Mass: 210.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • PSA: 49.69
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